Cas no 59854-97-6 (Benzonitrile,4-(5-heptyl-2-pyrimidinyl)-)

• Product Name: Benzonitrile,4-(5-heptyl-2-pyrimidinyl)-
• CAS No: 59854-97-6
• MF: C₁₈H₂₁N₃
• MW: 279.379443883896
• CID: 370407
• PubChem ID: 108846
• Update Time: 2025-04-19

Benzonitrile,4-(5-heptyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(5-heptyl-2-pyrimidinyl)-
• 4-(5-Heptylpyrimidin-2-yl)benzonitrile
• 5-Heptyl-2-(p-cyanophenyl)pyrimidine
• FT-0709256
• 59854-97-6
• SCHEMBL4190160
• EINECS 261-958-5
• DTXSID7069366
• VSNGFYYRBATOTN-UHFFFAOYSA-N
• Benzonitrile, 4-(5-heptyl-2-pyrimidinyl)-
• 4-(5-Heptylpyrimidine-2-yl)benzonitrile
• RO-CM-7037
• CCG-236272
• NS00034254
• 5-n-heptyl-2-(4-cyanophenyl)-pyrimidine

• Inchi： 1S/C18H21N3/c1-2-3-4-5-6-7-16-13-20-18(21-14-16)17-10-8-15(12-19)9-11-17/h8-11,13-14H,2-7H2,1H3
• InChI Key： VSNGFYYRBATOTN-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(C#N)=CC=2)=NC=C(C=1)CCCCCCC

Computed Properties

• Exact Mass: 279.17373
• Monoisotopic Mass: 279.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 370.1°C at 760 mmHg
• Flash Point: 126.6°C
• Refractive Index: 1.56
• PSA: 49.57
• LogP: 4.52818